Cas no 837373-96-3 (Benzoic acid, 4-(phenylmethoxy)-, (1S)-1-methylpentadecyl ester)

• Product Name: Benzoic acid, 4-(phenylmethoxy)-, (1S)-1-methylpentadecyl ester
• CAS No: 837373-96-3
• MF: C₃₀H₄₄O₃
• MW: 452.668569564819
• CID: 1816874
• PubChem ID: 71414903
• Update Time: 2025-04-21

Benzoic acid, 4-(phenylmethoxy)-, (1S)-1-methylpentadecyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(phenylmethoxy)-, (1S)-1-methylpentadecyl ester
• [(2S)-hexadecan-2-yl] 4-phenylmethoxybenzoate
• (2S)-Hexadecan-2-yl 4-(benzyloxy)benzoate
• DTXSID10834338
• 837373-96-3

• Inchi： 1S/C30H44O3/c1-3-4-5-6-7-8-9-10-11-12-13-15-18-26(2)33-30(31)28-21-23-29(24-22-28)32-25-27-19-16-14-17-20-27/h14,16-17,19-24,26H,3-13,15,18,25H2,1-2H3/t26-/m0/s1
• InChI Key： YYWSIIATGGTLSE-SANMLTNESA-N
• SMILES： O(C(C1C=CC(=CC=1)OCC1C=CC=CC=1)=O)[C@@H](C)CCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 452.32904526g/mol
• Monoisotopic Mass: 452.32904526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 19
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.9
• Topological Polar Surface Area: 35.5Ų